Cas no 81113-74-8 (7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-)

81113-74-8 structure
Product name:7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-
7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-
- 3,7-Dimethyl-6-(hydroperoxy)-7-octene-1-ol
- 6-hydroperoxy-3,7-dimethyloct-7-en-1-ol
- 81113-74-8
- SCHEMBL12726623
- DTXSID80457558
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- Inchi: InChI=1S/C10H20O3/c1-8(2)10(13-12)5-4-9(3)6-7-11/h9-12H,1,4-7H2,2-3H3
- InChI Key: BWRCWCXRMMREPA-UHFFFAOYSA-N
- SMILES: CC(CCC(C(=C)C)OO)CCO
Computed Properties
- Exact Mass: 188.14124450g/mol
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.7Ų
7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl- Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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